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For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucomalachite green (LMG) is a reduced, colorless form of the triphenylmethane dye,

malachite green (MG). While malachite green has been widely used as an effective and

inexpensive antifungal and antiparasitic agent in the aquaculture industry, its use in food-

producing animals is prohibited in many countries due to concerns about its potential

carcinogenicity and mutagenicity.[1][2] Leucomalachite green is the primary metabolite of

malachite green in fish and can persist in their tissues for extended periods, making its

detection crucial for food safety monitoring.[3][4] This technical guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and analytical

detection of leucomalachite green.

Chemical Structure and Properties
Leucomalachite green, chemically known as 4,4'-(phenylmethylene)bis(N,N-dimethylaniline),

is a triphenylmethane compound.[5] Unlike its oxidized counterpart, malachite green, the

central carbon atom in leucomalachite green is in a tetrahedral sp3 hybridized state, which

disrupts the conjugated π-system responsible for the vibrant green color of malachite green.

This structural difference results in leucomalachite green being a colorless or off-white solid.

Physicochemical Properties of Leucomalachite Green
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Property Value Reference

Molecular Formula C23H26N2

Molecular Weight 330.47 g/mol

CAS Number 129-73-7

Appearance
Off-white to light-brown powder

or crystals

Melting Point 100-103 °C

Solubility

Soluble in water (<0.1 mg/ml),

chloroform, benzene, ethyl

ether, ethanol, and toluene.

Very soluble in benzene and

ethyl ether.

UV Absorption (λmax) 266 nm

Fluorescence
Excitation at 265 nm and

emission at 360 nm

Toxicological Properties of Leucomalachite Green
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Parameter Observation Reference

Carcinogenicity

Suspected of causing cancer.

Studies in rodents have shown

increases in liver tumors in

female mice and potential links

to thyroid and testes cancers

in rats.

Mutagenicity
Suspected of causing genetic

defects.

Acute Toxicity (Oral LD50)

While a specific LD50 for

leucomalachite green is not

readily available, studies on

malachite green oxalate in

mice report an LD50 of 50

mg/kg. Given that

leucomalachite green is a

metabolite, its toxicity is a

significant concern.

Synthesis and Chemical Reactions
The synthesis of leucomalachite green is a key step in the production of malachite green. It is

also a critical reaction in understanding its metabolic fate.

Synthesis of Leucomalachite Green
Leucomalachite green is synthesized through the condensation of benzaldehyde and N,N-

dimethylaniline in a 1:2 molar ratio. This reaction is typically acid-catalyzed, using reagents

such as sulfuric acid, zinc chloride, or p-toluenesulfonic acid.

Experimental Protocol: Synthesis of Leucomalachite Green

Materials:

Benzaldehyde
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N,N-dimethylaniline

p-toluenesulfonic acid

Benzene

10% Sodium bicarbonate solution

Brine

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

In a flask equipped with a Dean-Stark trap, combine benzaldehyde (10 mmol), N,N-

dimethylaniline (40 mmol), p-toluenesulfonic acid (10 mmol), and benzene (20 mL).

Heat the mixture to boiling and reflux for 9 hours.

After cooling, dilute the reaction mixture with benzene (40 mL).

Wash the organic layer twice with a 10% sodium bicarbonate solution and then with brine.

Evaporate the solvent under reduced pressure.

Purify the resulting residue by column chromatography on silica gel using a 10:1 hexane-

ethyl acetate mobile phase to yield the fluorinated leucomalachite green analog.

Oxidation to Malachite Green
Leucomalachite green can be oxidized to the colored malachite green. This reaction is

fundamental to some analytical methods and is the basis for its use as a presumptive test for

blood. In the presence of an oxidizing agent and a catalyst (like the heme in hemoglobin), the

colorless leucomalachite green is converted to the intensely colored malachite green.
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Experimental Protocol: Oxidation of Leucomalachite Green to Malachite Green

Materials:

Leucomalachite green

Lead (IV) oxide (PbO2) or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

Solvent (e.g., acetonitrile)

Procedure (using DDQ):

Dissolve leucomalachite green in a suitable solvent such as acetonitrile.

Add a solution of DDQ to the leucomalachite green solution.

The reaction proceeds at room temperature, resulting in the formation of the green-colored

malachite green.

The relationship between benzaldehyde, N,N-dimethylaniline, leucomalachite green, and

malachite green is illustrated in the following diagram:

Benzaldehyde

Leucomalachite Green

Condensation

N,N-dimethylaniline

Malachite Green

Oxidation

Reduction
(Metabolism)

Click to download full resolution via product page

Caption: Synthesis and metabolic pathway of leucomalachite green.

Analytical Methodologies
The detection of leucomalachite green residues in food products, particularly seafood, is of

paramount importance for regulatory compliance and consumer safety. Various analytical
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techniques are employed for this purpose, with liquid chromatography-tandem mass

spectrometry (LC-MS/MS) being the most common due to its high sensitivity and specificity.

LC-MS/MS Analysis of Leucomalachite Green
This method allows for the simultaneous detection and quantification of both malachite green

and leucomalachite green in complex matrices like fish tissue.

Experimental Protocol: Determination of Leucomalachite Green in Fish Tissue by LC-MS/MS

1. Sample Preparation (QuEChERS Approach):

Weigh 4 g of homogenized fish muscle into a 50 mL centrifuge tube.

Add internal standards (e.g., malachite green-d5 and leucomalachite green-d5).

Add 8 mL of 0.05 M ammonium acetate buffer (pH 4.5) and mix for 30 seconds.

Add 16 mL of acetonitrile and mix for 30 seconds.

Add QuEChERS extraction salts (e.g., sodium chloride and magnesium sulfate) and shake

vigorously for 1 minute.

Centrifuge at 5000 x g for 10 minutes.

Transfer an aliquot of the organic extract for direct analysis.

2. LC-MS/MS Conditions:

LC System: Shimadzu UFLCXR system or equivalent.

Column: Reversed-phase Ascentis Express C18 column (2.7 µm, 100 x 2.1 mm i.d.).

Mobile Phase: Gradient elution with ammonium acetate buffer and acetonitrile.

Mass Spectrometer: API 4000 triple quadrupole mass spectrometer or equivalent.

Ionization Mode: Positive ion electrospray (ESI+).
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Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Leucomalachite Green: Monitor for specific precursor-to-product ion transitions to ensure

accurate identification and quantification.

3. Data Analysis:

Quantify leucomalachite green by comparing the peak area of the analyte to that of the

internal standard.

The method should be validated according to regulatory guidelines (e.g., Commission

Decision 2002/657/EC) for parameters such as decision limit (CCα), detection capability

(CCβ), linearity, accuracy, and precision.

The general workflow for the analysis of leucomalachite green in fish samples is depicted

below:
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Caption: Workflow for the analysis of leucomalachite green in fish.

Conclusion
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Leucomalachite green is a compound of significant interest in the fields of food safety,

toxicology, and analytical chemistry. Its persistence in the tissues of fish treated with malachite

green necessitates robust and sensitive analytical methods for its detection. This guide has

provided a detailed overview of the chemical structure, physicochemical and toxicological

properties, synthesis, and a validated LC-MS/MS method for the determination of

leucomalachite green. The provided experimental protocols and diagrams serve as a valuable

resource for researchers and professionals working with this compound. Continued monitoring

and research are essential to ensure the safety of the food supply and to fully understand the

long-term health implications of exposure to leucomalachite green.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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